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Compound of Interest
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Endophenazine C: Unraveling Its Chemical
Identity
The precise chemical formula and molecular weight of Endophenazine C remain elusive in

publicly accessible scientific literature and databases. While the discovery and initial

characterization of Endophenazines A, B, C, and D from the endosymbiotic Streptomyces

anulatus were reported, specific quantitative data for Endophenazine C are not readily

available.

Endophenazines belong to the phenazine class of nitrogen-containing heterocyclic compounds,

known for their diverse biological activities. The foundational structure of this class is a

dibenzopyrazine core. Variations in the functional groups attached to this core give rise to the

different members of the phenazine family, including the endophenazines.

The primary scientific article detailing the structure elucidation of Endophenazines A-D is titled

"Endophenazines A-D, New Phenazine Antibiotics From the Athropod Associated

Endosymbiont Streptomyces Anulatus II. Structure Elucidation" by Krastel et al. (2002). This

publication is the definitive source for the chemical structures of these compounds. However,

without access to the full text of this article, the specific details regarding the molecular formula

and consequently the exact molecular weight of Endophenazine C cannot be definitively

stated.
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For researchers, scientists, and drug development professionals seeking this specific

information, direct access to the aforementioned scientific paper is the most reliable path to

obtaining the precise chemical formula and molecular weight of Endophenazine C.

Comparative Data of Related Endophenazines
To provide context within the Endophenazine family, the known properties of the more

extensively documented Endophenazine A are presented below.

Compound Chemical Formula Molecular Weight ( g/mol )

Endophenazine A C₁₈H₁₆N₂O₂ 292.33

This data for Endophenazine A highlights the typical molecular complexity of this subgroup of

phenazines. It is anticipated that Endophenazine C would have a related but distinct molecular

formula and weight, arising from differences in its substituent groups.

General Experimental Approach for Structure
Elucidation
The structural determination of novel natural products like Endophenazine C typically involves

a combination of spectroscopic and spectrometric techniques. The general workflow for such

an analysis is outlined below.
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A generalized workflow for the isolation and structural elucidation of natural products like
Endophenazine C.

Experimental Protocols:

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): This technique

would be employed to determine the accurate mass of the isolated Endophenazine C,

which allows for the calculation of its elemental composition and thus its chemical formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments, including

¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum

Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), would be utilized
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to determine the connectivity of atoms within the molecule, providing the detailed structural

framework.

Ultraviolet-Visible (UV-Vis) Spectroscopy: This method provides information about the

electronic transitions within the molecule, which is characteristic of the phenazine

chromophore.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the presence of

specific functional groups (e.g., carbonyls, hydroxyls, amines) within the Endophenazine C
structure.

Without the specific data from these analyses for Endophenazine C, its exact chemical

formula and molecular weight remain within the confines of the original research publication.

To cite this document: BenchChem. [Endophenazine C chemical formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563188#endophenazine-c-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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